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Compound of Interest

Compound Name: Trimethylamine-d9 Hydrochloride

Cat. No.: B587661

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with
a comprehensive overview of Trimethylamine-d9 Hydrochloride, a critical reagent in
metabolic and analytical research. This document outlines its commercial availability, key
technical specifications, and detailed protocols for its application in quantifying trimethylamine
N-oxide (TMAO), a metabolite of significant interest in cardiovascular and metabolic disease
research.

Commercial Availability and Specifications

Trimethylamine-d9 Hydrochloride is available from several reputable commercial suppliers.
While specifications may vary, typical product offerings are summarized below. Researchers
are advised to consult the suppliers' certificates of analysis for lot-specific details.
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Molecular Isotopic
Supplier CAS Number Weight (g/mol  Purity (Typical) Enrichment
) (Typical)
Sigma-Aldrich 18856-86-5 104.63 >98% 99 atom % D
Cambridge
Isotope 18856-86-5 104.63 =>98% 99 atom % D
Laboratories, Inc.
Toronto
Research 18856-86-5 104.63 >95% (HPLC) Not specified
Chemicals
Cayman »
_ 18856-86-5 104.63 =>98% Not specified
Chemical
Santa Cruz -~ -
) 18856-86-5 104.63 Not specified Not specified
Biotechnology

Table 1: Commercial Suppliers and Typical Specifications of Trimethylamine-d9

Hydrochloride. This table provides a summary of key specifications from various commercial

suppliers.

Physicochemical Properties

Understanding the physical and chemical properties of Trimethylamine-d9 Hydrochloride is

crucial for its proper handling, storage, and use in experimental settings.

Property Value

Appearance White to off-white solid

Melting Point 283-284 °C[1]

Solubility Soluble in methanol[2] and water.
Storage Recommended storage at 4°C.[3][4]
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Table 2: Physicochemical Properties of Trimethylamine-d9 Hydrochloride. This table outlines
the key physical and chemical characteristics of the compound.

Application in Metabolic Research: The TMA to
TMAO Pathway

Trimethylamine-d9 Hydrochloride is an invaluable tool for tracing the metabolic pathway from
trimethylamine (TMA) to trimethylamine N-oxide (TMAQ). This conversion is primarily catalyzed
by the flavin-containing monooxygenase 3 (FMO3) enzyme in the liver.[5] Elevated levels of
TMAO have been associated with an increased risk of cardiovascular diseases. The use of the
deuterated standard allows for precise tracking and quantification of this metabolic conversion.
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Figure 1: Metabolic Pathway of TMA to TMAO. This diagram illustrates the conversion of
dietary precursors to TMA by gut microbiota, followed by the FMO3-catalyzed oxidation of TMA
to TMAO in the liver, a pathway often studied using Trimethylamine-d9 Hydrochloride as a
tracer.

Experimental Protocol: Quantification of TMAO in
Plasma by LC-MS/MS

The following protocol is a widely accepted method for the quantification of TMAO in plasma
samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with
Trimethylamine-d9 Hydrochloride as an internal standard.

Materials and Reagents

e Plasma samples

» Trimethylamine-d9 Hydrochloride (Internal Standard, 1S)
» Acetonitrile (ACN)

e Methanol

e Formic acid

o Ultrapure water

e Microcentrifuge tubes

e HPLC vials

Sample Preparation

 Aliquoting: Aliquot 50 L of plasma sample into a microcentrifuge tube.

« Internal Standard Spiking: Add 10 pL of a 500 ng/mL solution of Trimethylamine-d9
Hydrochloride (IS) in methanol to each plasma sample.
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Protein Precipitation: Add 200 uL of acetonitrile (ACN) to the sample mixture to precipitate
proteins.

Vortexing: Vortex the mixture for 10 minutes at room temperature.

Centrifugation: Centrifuge the samples at 14,000 rpm for 5 minutes at 4°C to pellet the
precipitated proteins.

Supernatant Transfer: Carefully transfer 100 pL of the supernatant to a new microcentrifuge
tube.

Dilution: Add 100 pL of 30% ACN in water to the supernatant.

Transfer to Vial: Transfer 100 pL of the final mixture into an HPLC vial for analysis.
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Figure 2: Sample Preparation Workflow. This diagram outlines the key steps for preparing
plasma samples for TMAO quantification using LC-MS/MS.

LC-MS/MS Conditions

o LC System: Agilent 1290 Infinity Il HPLC or equivalent.
e Column: Waters BEH HILIC column (2.1 x 100 mm, 1.7 pum) or equivalent.
» Mobile Phase A: 0.1% Formic acid in water.
» Mobile Phase B: Acetonitrile.
» Flow Rate: 0.3 mL/min.
* Injection Volume: 5 L.
e Column Temperature: 40°C.
o Mass Spectrometer: AB Sciex QTrap 6500+ or equivalent.
« lonization Mode: Positive Electrospray lonization (ESI+).
e Monitored Transitions:
o TMAO: m/z 76.2 - 58.2
o Trimethylamine-d9 (IS): m/z 85.3 - 66.2

» Collision Energy: Optimized for the specific instrument, typically around 20-30 eV.

Conclusion

Trimethylamine-d9 Hydrochloride is an essential tool for researchers investigating the role of
the gut microbiome and its metabolites in health and disease. Its use as an internal standard
ensures accurate and reliable quantification of TMAO, a key biomarker in cardiovascular and
metabolic research. The protocols and data presented in this guide are intended to facilitate the
effective use of this important compound in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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